Cyclopentanesulfonic acid [2-(1H-indol-3-yl)-ethyl]-amide

• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]cyclopentanesulfonamide
• InChI: InChI=1S/C15H20N2O2S/c18-20(19,13-5-1-2-6-13)17-10-9-12-11-16-15-8-4-3-7-14(12)15/h3-4,7-8,11,13,16-17H,1-2,5-6,9-10H2
• InChI Key: AMPZKSFJMGWZRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)S(=O)(=O)NCCC2=CNC3=CC=CC=C32

Description

Cyclopentanesulfonic acid [2-(1H-indol-3-yl)-ethyl]-amide is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tryptamine (950 mg, 5.93 mmol) was initially introduced into abs. THF (30 ml), and triethylamine (0.82 ml, 5.93 mmol) was added at RT. Cyclopentanesulfonyl chloride (1.00 g, 5.93 mmol) was then swiftly added dropwise at RT and the mixture was stirred at RT for 1 d. A subsequent TLC in chloroform/methanol 20:1 showed only small amounts still of tryptamine. The mixture was concentrated i. vac., the residue obtained was taken up in ethyl acetate (20 ml) and the mixture was washed with saturated NaHCO3 solution (2×20 ml). A precipitate precipitated out of the solution, this was filtered off with suction, but according to TLC it was not the product. The organic phase was washed with saturated NaCl solution (2×20 ml), dried over Na2SO4 and concentrated i. vac.